Cas no 89700-88-9 (Benzene, 1,3-bis(1-chloro-1-methylethyl)-5-(1,1-dimethylethyl)-)

Benzene, 1,3-bis(1-chloro-1-methylethyl)-5-(1,1-dimethylethyl)- structure
89700-88-9 structure
Product Name:Benzene, 1,3-bis(1-chloro-1-methylethyl)-5-(1,1-dimethylethyl)-
CAS No:89700-88-9
MF:C16H24Cl2
MW:287.267763137817
CID:592136
PubChem ID:15238683
Update Time:2025-04-19

Benzene, 1,3-bis(1-chloro-1-methylethyl)-5-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,3-bis(1-chloro-1-methylethyl)-5-(1,1-dimethylethyl)-
    • 1-tert-butyl-3,5-bis(2-chloropropan-2-yl)benzene
    • 89700-88-9
    • DTXSID90570368
    • SCHEMBL45260
    • 1,3-bis(1-chloro-1-methylethyl)-5-(tert-butyl)benzene
    • 1,3-di(2-chloro-2-propyl)-5-tert.-butylbenzene
    • YPHWIAIHNIRRHU-UHFFFAOYSA-N
    • Inchi: 1S/C16H24Cl2/c1-14(2,3)11-8-12(15(4,5)17)10-13(9-11)16(6,7)18/h8-10H,1-7H3
    • InChI Key: YPHWIAIHNIRRHU-UHFFFAOYSA-N
    • SMILES: ClC(C)(C)C1C=C(C(C)(C)Cl)C=C(C=1)C(C)(C)C

Computed Properties

  • Exact Mass: 286.1255062g/mol
  • Monoisotopic Mass: 286.1255062g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 0Ų
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